2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C15H15N3O3S2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H15N3O3S2/c1-8-9(2)21-15(16-8)22-7-13(19)18-14-17-11-5-4-10(20-3)6-12(11)23-14/h4-6H,7H2,1-3H3,(H,17,18,19)
• InChI Key: XBKXNANZDXCHFM-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=N1)SCC(=O)NC2=NC3=C(S2)C=C(C=C3)OC)C

Description

2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMOT and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of DMOT is not yet fully understood. However, it has been suggested that DMOT may act by inhibiting the activity of specific enzymes involved in cancer cell growth and proliferation. DMOT has also been found to induce apoptosis by activating specific signaling pathways in cancer cells.
Biochemical and Physiological Effects
DMOT has been found to have several biochemical and physiological effects. In vitro studies have shown that DMOT inhibits the growth of cancer cells and induces apoptosis. DMOT has also been found to have anti-inflammatory effects by inhibiting the production of specific cytokines. In vivo studies have shown that DMOT may have potential as an anticancer agent, but further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

One of the advantages of DMOT is its potential as an anticancer agent. DMOT has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for further investigation. However, one of the limitations of DMOT is its potential toxicity. Further research is needed to determine the safe dosage and potential side effects of DMOT.

Future Directions

There are several future directions for DMOT research. One of the significant areas of investigation is the development of more efficient synthesis methods for DMOT. Another area of research is the investigation of the potential of DMOT as an anticancer agent in vivo. Further studies are also needed to determine the safety and efficacy of DMOT in humans. Additionally, DMOT may have potential applications in other fields, such as the development of anti-inflammatory agents.

Synthesis Methods

DMOT can be synthesized using different methods, including the reaction of 2-aminobenzothiazole with 4,5-dimethyl-2-mercaptooxazole in the presence of acetic anhydride and triethylamine. The reaction mixture is then refluxed for several hours, and the product is obtained through filtration and recrystallization. Other methods of synthesis include the use of thionyl chloride and N-methylmorpholine.

Scientific Research Applications

DMOT has been used in scientific research for its potential applications in various fields. One of the significant applications of DMOT is in the field of medicinal chemistry, where it has been investigated for its potential as an anticancer agent. DMOT has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been investigated for its potential as an anti-inflammatory agent.